Cas no 2227675-45-6 (rac-(1R,2R)-2-(3,4,5-trimethoxyphenyl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(3,4,5-trimethoxyphenyl)cyclopropylmethanamine
• CAS No: 2227675-45-6
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 6172865
• PubChem ID: 93711179
• Update Time: 2025-05-21

rac-(1R,2R)-2-(3,4,5-trimethoxyphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(3,4,5-trimethoxyphenyl)cyclopropylmethanamine
• rac-[(1R,2R)-2-(3,4,5-trimethoxyphenyl)cyclopropyl]methanamine
• 2227675-45-6
• EN300-1821395

• Inchi： 1S/C13H19NO3/c1-15-11-5-8(10-4-9(10)7-14)6-12(16-2)13(11)17-3/h5-6,9-10H,4,7,14H2,1-3H3/t9-,10-/m0/s1
• InChI Key： RFXRFWPUFLQXRQ-UWVGGRQHSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)[C@@H]1C[C@H]1CN)OC)OC

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.7Ų

Additional information on rac-(1R,2R)-2-(3,4,5-trimethoxyphenyl)cyclopropylmethanamine

Professional Introduction to rac-(1R,2R)-2-(3,4,5-trimethoxyphenyl)cyclopropylmethanamine (CAS No. 2227675-45-6)

Rac-(1R,2R)-2-(3,4,5-trimethoxyphenyl)cyclopropylmethanamine is a meticulously crafted compound that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its CAS number 2227675-45-6, represents a fascinating intersection of structural complexity and potential therapeutic applications. The molecular architecture of this compound features a cyclopropyl group attached to an amine functionality, with the cyclopropyl ring further substituted with a phenyl moiety that carries three methoxy groups at the 3, 4, and 5 positions. This unique arrangement not only contributes to the compound's distinct chemical properties but also opens up avenues for diverse biological interactions.

The significance of this compound is underscored by its potential role in the development of novel pharmaceuticals. The presence of the cyclopropyl group is particularly noteworthy, as it is a structural motif that has been increasingly explored in medicinal chemistry due to its ability to enhance binding affinity and selectivity. In particular, the cyclopropylamine core has shown promise in targeting various enzymatic and receptor systems, making it a valuable scaffold for drug discovery.

Recent advancements in computational chemistry and molecular modeling have further illuminated the therapeutic potential of rac-(1R,2R)-2-(3,4,5-trimethoxyphenyl)cyclopropylmethanamine. Studies utilizing high-throughput virtual screening have identified this compound as a strong candidate for inhibiting specific kinases and other enzymes implicated in inflammatory and neurological disorders. The methoxy substituents on the phenyl ring are particularly interesting, as they can modulate electronic properties and hydrogen bonding capabilities, thereby fine-tuning interactions with biological targets.

In vitro studies have begun to unravel the mechanistic aspects of this compound's activity. Initial experiments suggest that rac-(1R,2R)-2-(3,4,5-trimethoxyphenyl)cyclopropylmethanamine exhibits potent inhibitory effects on certain kinases by binding to their active sites. This binding is facilitated by the precise alignment of the cyclopropyl group and the amine moiety with key residues in the enzyme's catalytic pocket. The methoxy groups on the phenyl ring further contribute to this interaction by forming hydrogen bonds and participating in hydrophobic interactions.

The structural features of this compound also make it an attractive candidate for further derivatization. By modifying the substitution patterns on the phenyl ring or introducing additional functional groups, researchers can explore new analogs with enhanced potency or altered selectivity profiles. Such modifications are crucial for optimizing drug candidates and minimizing off-target effects.

One particularly exciting area of research involves the exploration of rac-(1R,2R)-2-(3,4,5-trimethoxyphenyl)cyclopropylmethanamine as a potential treatment for neurological disorders. Preclinical studies have hinted at its ability to modulate neurotransmitter systems, particularly those involving dopamine and serotonin receptors. The cyclopropylamine core is well-positioned to interact with these receptors due to its ability to mimic natural bioactive molecules while maintaining structural rigidity.

Another promising application lies in its potential use as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including arthritis and autoimmune conditions. The ability of rac-(1R,2R)-2-(3,4,5-trimethoxyphenyl)cyclopropylmethanamine to inhibit key inflammatory pathways has been demonstrated in cell-based assays. By targeting enzymes such as COX-2 and LOX-5, this compound may offer a new therapeutic strategy for managing inflammation-related pathologies.

The synthesis of rac-(1R,2R)-2-(3,4,5-trimethoxyphenyl)cyclopropylmethanamine presents unique challenges due to its complex stereochemistry. However， recent advances in asymmetric synthesis have made it more feasible to produce this compound in high enantiomeric purity. These methods leverage chiral catalysts and auxiliaries to ensure that both enantiomers are synthesized with high fidelity. This is crucial for evaluating the biological activity of each enantiomer separately.

The future prospects for rac-(1R，2R)-2-(3，4，5-trimethoxyphenyl)cyclopropylmethanamine are bright， with ongoing research aimed at elucidating its full therapeutic potential。 As our understanding of biological pathways continues to expand， so too does our ability to design molecules that can interact with them in meaningful ways。 This compound stands as a testament to the power of synthetic chemistry in creating novel entities with tailored functionalities。